Cas no 2639448-33-0 (Tert-butyl 5-amino-2-(aminomethyl)-1,3-thiazole-4-carboxylate)

Tert-butyl 5-amino-2-(aminomethyl)-1,3-thiazole-4-carboxylate is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. Its key structural features include a reactive 5-amino group and an aminomethyl substituent on the thiazole ring, enabling diverse functionalization. The tert-butyl ester moiety enhances solubility and stability, facilitating handling and purification. This compound is particularly valuable in the development of biologically active molecules, such as kinase inhibitors and antimicrobial agents, due to its ability to serve as a scaffold for further derivatization. Its well-defined reactivity profile makes it a reliable intermediate for constructing complex heterocyclic systems in medicinal chemistry applications.
Tert-butyl 5-amino-2-(aminomethyl)-1,3-thiazole-4-carboxylate structure
2639448-33-0 structure
Product Name:Tert-butyl 5-amino-2-(aminomethyl)-1,3-thiazole-4-carboxylate
CAS No:2639448-33-0
MF:C9H15N3O2S
MW:229.299300432205
CID:5642588
PubChem ID:165903672
Update Time:2025-06-13

Tert-butyl 5-amino-2-(aminomethyl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 5-amino-2-(aminomethyl)-1,3-thiazole-4-carboxylate
    • 2639448-33-0
    • EN300-27783695
    • Tert-butyl 5-amino-2-(aminomethyl)-1,3-thiazole-4-carboxylate
    • Inchi: 1S/C9H15N3O2S/c1-9(2,3)14-8(13)6-7(11)15-5(4-10)12-6/h4,10-11H2,1-3H3
    • InChI Key: SEHPZHRNHSNTLM-UHFFFAOYSA-N
    • SMILES: S1C(CN)=NC(=C1N)C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 229.08849790g/mol
  • Monoisotopic Mass: 229.08849790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 120Ų

Tert-butyl 5-amino-2-(aminomethyl)-1,3-thiazole-4-carboxylate Pricemore >>

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Additional information on Tert-butyl 5-amino-2-(aminomethyl)-1,3-thiazole-4-carboxylate

Comprehensive Overview of Tert-butyl 5-amino-2-(aminomethyl)-1,3-thiazole-4-carboxylate (CAS No. 2639448-33-0)

The compound Tert-butyl 5-amino-2-(aminomethyl)-1,3-thiazole-4-carboxylate (CAS No. 2639448-33-0) is a highly specialized thiazole derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both amino and carboxylate functional groups, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential role in developing new therapeutic agents and crop protection chemicals.

One of the key reasons for the growing attention towards Tert-butyl 5-amino-2-(aminomethyl)-1,3-thiazole-4-carboxylate is its versatility in medicinal chemistry. The thiazole ring is a common motif in drugs targeting various diseases, including infectious diseases and metabolic disorders. Recent studies have highlighted its potential in designing small-molecule inhibitors and enzyme modulators, aligning with the current trend of precision medicine and personalized therapeutics.

In addition to its pharmaceutical applications, this compound is also gaining traction in agrochemical research. The thiazole scaffold is known for its herbicidal and fungicidal properties, making it a candidate for developing next-generation pesticides. With the global push towards sustainable agriculture and reduced chemical footprints, Tert-butyl 5-amino-2-(aminomethyl)-1,3-thiazole-4-carboxylate offers a promising avenue for creating environmentally friendly solutions.

The synthesis and characterization of Tert-butyl 5-amino-2-(aminomethyl)-1,3-thiazole-4-carboxylate involve advanced organic chemistry techniques, including NMR spectroscopy and mass spectrometry. These methods ensure high purity and accurate identification, which are critical for its use in drug discovery and material science. The compound's CAS No. 2639448-33-0 serves as a unique identifier, facilitating its traceability in global chemical databases.

From a commercial perspective, the demand for Tert-butyl 5-amino-2-(aminomethyl)-1,3-thiazole-4-carboxylate is expected to rise due to its relevance in high-value chemical synthesis. Companies specializing in custom synthesis and contract research are increasingly listing this compound in their portfolios, catering to the needs of biotech startups and pharmaceutical giants alike. Its role in innovative drug formulations and green chemistry initiatives further enhances its market potential.

In conclusion, Tert-butyl 5-amino-2-(aminomethyl)-1,3-thiazole-4-carboxylate (CAS No. 2639448-33-0) stands out as a multifaceted compound with broad applications in life sciences and industrial chemistry. Its structural features and functional groups make it a cornerstone in modern chemical research, addressing some of the most pressing challenges in healthcare and agriculture. As scientific advancements continue, this compound is poised to play an even more significant role in shaping the future of sustainable innovation.

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